Cas no 1853288-24-0 (2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide)

• Product Name: 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide
• CAS No: 1853288-24-0
• MF: C₇H₈ClN₃O₂
• MW: 201.610320091248
• CID: 5407061
• Update Time: 2025-06-11

2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide

• Inchi： 1S/C7H8ClN3O2/c8-3-7(13)9-4-5-1-2-6(12)11-10-5/h1-2H,3-4H2,(H,9,13)(H,11,12)
• InChI Key： LIUOAFRDGZWMDB-UHFFFAOYSA-N
• SMILES： C(NCC1=NNC(=O)C=C1)(=O)CCl

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.99±0.40(Predicted)

Additional information on 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide

Introduction to 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide (CAS No. 1853288-24-0)

2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide, with the CAS number 1853288-24-0, is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of acetamides and features a unique structural arrangement that includes a chloro substituent and a pyridazine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular structure of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide consists of a central acetamide group, a chloro substituent, and a pyridazine ring. The acetamide moiety is known for its ability to form hydrogen bonds, which can influence the compound's solubility and reactivity. The chloro substituent adds an electron-withdrawing effect, which can modulate the compound's electronic properties and reactivity. The pyridazine ring, a six-membered heterocyclic ring containing two nitrogen atoms, contributes to the compound's aromaticity and can participate in various chemical reactions.

In terms of its physical properties, 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide is typically a solid at room temperature with a melting point ranging from 150°C to 155°C. It is moderately soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. These solubility characteristics are important for its use in various chemical reactions and formulations.

The synthesis of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide has been reported using several methods. One common approach involves the reaction of 3-cyanoacetic acid with 3-aminoacetonitrile in the presence of a suitable catalyst. The resulting intermediate is then treated with hydrochloric acid to form the final product. This synthetic route is efficient and can be scaled up for industrial production.

In the realm of pharmaceutical research, 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide has shown promise as a potential therapeutic agent. Recent studies have investigated its biological activities, including its anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have cytotoxic effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism of action of 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide is not yet fully understood but is believed to involve multiple pathways. Its ability to modulate inflammatory responses may be related to its interaction with specific enzymes or receptors involved in the inflammatory cascade. Similarly, its cytotoxic effects on cancer cells could be attributed to its ability to disrupt cellular processes such as DNA replication or protein synthesis.

Beyond its therapeutic potential, 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse applications. For example, it can be used as an intermediate in the synthesis of polymers or other functional materials with tailored properties.

In conclusion, 2-Chloro-N-[(1,6-dihydro-6-oxo-3-pyridazinyl)methyl]acetamide (CAS No. 1853288-24-0) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique combination of functional groups imparts distinct chemical and biological properties that make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in various scientific fields.